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Compound of Interest

Compound Name: Lantanilic acid

Cat. No.: B3427613

For Researchers, Scientists, and Drug Development Professionals

Lantana camara, a plant recognized for both its invasive nature and its rich history in traditional
medicine, is a significant source of various bioactive pentacyclic triterpenoids. Among these,
Lantanilic acid and Oleanolic acid have garnered scientific interest for their therapeutic
potential. This guide provides a comprehensive comparative analysis of these two compounds,
presenting their physicochemical properties, biological activities with supporting quantitative
data, and the cellular signaling pathways they modulate. Detailed experimental protocols for
key assays are also provided to facilitate further research.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of Lantanilic acid and
Oleanolic acid is crucial for their extraction, formulation, and application in drug discovery. The
following table summarizes their key characteristics.
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Property Lantanilic Acid Oleanolic Acid
Molecular Formula Css5H5206 C30H4803

Molecular Weight 568.8 g/mol 456.7 g/mol
Appearance - White crystalline powder

Practically insoluble in water;

Soluble in organic solvents

Solubility -
(e.g., methanol, ethanol,
chloroform)

Melting Point - 300-310 °C

Data for Lantanilic acid's appearance, solubility, and melting point are not readily available in
the reviewed literature.

Comparative Biological Activities

Both Lantanilic acid and Oleanolic acid exhibit a range of biological activities. While research
on Oleanolic acid is extensive, quantitative data for Lantanilic acid is less abundant. This
section presents a comparative summary of their known effects.

Nematicidal Activity

Both compounds have demonstrated activity against the root-knot nematode Meloidogyne
incognita, a significant agricultural pest.

Compound Assay Organism Result Reference
) 98% mortality at
- ] ] ] Meloidogyne
Lantanilic Acid In vitro mortality ] ) 0.5% [1]
Incognita .
concentration
) 70% mortality at
] ) ) ] Meloidogyne
Oleanolic Acid In vitro mortality ] ] 0.5% [1]
incognita

concentration
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Antimicrobial and Antifungal Activity

Lantanilic acid and Oleanolic acid have been evaluated for their ability to inhibit the growth of

various pathogenic microorganisms.

Result (Zone

Compound Assay Organism of Inhibition / Reference
MIC)
1.7 mm zone of
N ] ) o Staphylococcus o
Lantanilic Acid Disk Diffusion inhibition at 500 [2]
aureus

pg/mL

Disk Diffusion

Candida albicans

9.3 mm zone of
inhibition at 500
pg/mL

[2]

Oleanolic Acid

Broth

Microdilution

Staphylococcus

aureus

MIC: 8 pug/mL

[3]

Broth

Microdilution

Escherichia coli

MIC: >128 pg/mL

3]

Broth

Microdilution

Candida albicans

MIC: Minimum Inhibitory Concentration. A lower MIC value indicates greater antimicrobial

activity.

Cytotoxic Activity

The potential of these compounds to inhibit the growth of cancer cells has been a key area of

investigation.
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Compound Cell Line Assay ICso0 Reference

Lantanilic Acid - - - -

] ) MCF-7 (Breast
Oleanolic Acid MTT Assay 27.99 pg/mL [4]
cancer)

HepG2 (Liver

MTT Assay 34.21 pg/mL [4]
cancer)

HCT-116 (Colon

MTT Assay 18.66 pug/mL [4]
cancer)

ICso0: The half maximal inhibitory concentration, representing the concentration of a drug that is
required for 50% inhibition in vitro. Data for Lantanilic acid's cytotoxic activity against specific
cell lines with ICso values were not available in the reviewed literature.

Signaling Pathway Modulation

The biological effects of these triterpenoids are often mediated through their interaction with
specific cellular signaling pathways.

Oleanolic Acid:

Oleanolic acid is known to modulate several key signaling pathways involved in inflammation,
oxidative stress, and cancer progression.
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Inflammation

Oxidative Stress Response

GCLC

Oleanolic Acid Activates
Inhibits
PI3K

Cancer Progression
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Preparation

Prepare different concentrations of the test compound (Lantanilic acid or Oleanolic acid) in a suitable solventfiflObtain second-stage juveniles (J2) of Meloidogyne incognita from infected plant roots.

Incubation

n a multi-well plate, add a known number of J2 nematodes to each well containing the test compound solution
Include a solvent control and a negative control (water).

ncubate the plates at a controlled temperature (e.g., 25-28°C) for a specific duration (e.g., 24, 48, 72 hours;

Evaluation

Observe the nematodes under a microscope.

ount the number of dead (immotile and not responding to probing) and live nematodes in each well

Calculate the percentage of mortality for each concentration.
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Assay Setup

Prepare serial two-fold dilutions of the test compound in a 96-well microtiter plate containing appropriate broth mediumf|Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10"5 CFU/mL).|

Inoculation & Incubation

Inoculate each well with the microbial suspension.
nclude positive (microorganism without compound) and negative (broth only) controls |

ncubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours)|

MIC Determination

Visually inspect the wells for turbidity (microbial growth).

he MIC is the lowest concentration of the compound that completely inhibits visible growth
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Cell Culture and Treatment

Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight

reat the cells with various concentrations of the test compound and a vehicle control
Incubate for a specific period (e.g., 24, 48, or 72 hours).

Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation

;

Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Measurement, and Analysis

easure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader
Calculate the percentage of cell viability and determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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